Cas no 1805580-17-9 (Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate
• CAS No: 1805580-17-9
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4881843
• Update Time: 2025-06-08

Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate

• Inchi： 1S/C8H5F3INO2/c1-15-8(14)4-2-3(12)5(6(9)10)7(11)13-4/h2,6H,1H3
• InChI Key： UKPYOXGFMRIPMY-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=NC(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate

Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate (CAS No. 1805580-17-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate (CAS No. 1805580-17-9) is a sophisticated organic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its versatile structural features and potential applications in drug development. This compound, characterized by its pyridine core substituted with fluorine, difluoromethyl, and iodine atoms, represents a cornerstone in the synthesis of novel therapeutic agents.

The molecular structure of Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate encompasses several functional groups that make it an invaluable intermediate. The presence of a 3-(difluoromethyl) group enhances the compound's metabolic stability and binding affinity, while the 2-fluoro and 4-iodopyridine moieties provide opportunities for further functionalization through cross-coupling reactions. These attributes have positioned this compound as a critical building block in the synthesis of small-molecule inhibitors targeting various biological pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated pyridines due to their ability to improve drug efficacy and pharmacokinetic properties. Research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* highlights the use of fluorinated pyridines in the design of kinase inhibitors, antiviral agents, and anti-cancer drugs. Specifically, studies have demonstrated that compounds incorporating Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate exhibit enhanced binding affinity to target proteins, leading to improved therapeutic outcomes.

The utility of this compound extends beyond its role as a mere intermediate. The 6-carboxylate group provides a handle for further derivatization, allowing chemists to explore diverse chemical modifications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions on the pyridine ring, thereby generating libraries of novel compounds for high-throughput screening. This approach has been particularly effective in identifying potent inhibitors of protein-protein interactions, which are implicated in numerous diseases.

Advances in synthetic methodologies have further underscored the importance of Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate. Recent innovations in transition-metal catalysis have enabled more efficient and selective transformations, reducing reaction times and improving yields. For example, copper-catalyzed iodination reactions have been optimized to introduce additional iodine atoms at specific positions on the pyridine scaffold, expanding the compound's synthetic utility. Such advancements not only streamline the synthesis process but also open new avenues for drug discovery.

The impact of this compound on medicinal chemistry is further exemplified by its incorporation into clinical candidates. Several pharmaceutical companies have disclosed patents involving derivatives of Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate as lead compounds for treating inflammatory diseases, infectious disorders, and neoplastic conditions. Preclinical studies have shown promising results, with these derivatives demonstrating robust pharmacological activity and favorable safety profiles. The success of these early-stage candidates underscores the compound's potential as a scaffold for future therapeutics.

The future prospects of Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate are closely tied to ongoing research efforts aimed at expanding its applications. Investigators are exploring novel synthetic routes to enhance its availability and scalability, while also investigating its role in emerging therapeutic modalities such as antibody-drug conjugates (ADCs) and gene therapies. The integration of computational chemistry and machine learning techniques is expected to accelerate the discovery process by predicting optimal reaction conditions and predicting biological activity.

In conclusion, Methyl 3-(difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxylate (CAS No. 1805580-17-9) stands as a pivotal compound in modern pharmaceutical synthesis. Its unique structural features and adaptability make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.